Sulfoevernan

• CAS No.: 52108-89-1
• Molecular Formula: C32H51O41S5-5
• Molecular Weight: 1252.1 g/mol
• IUPAC Name: [(2R,3R,4S,5R,6R)-4-[(2R,3R,4R,5S,6S)-3,4-dihydroxy-5-(hydroxymethyl)-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-[(2R,3R,4S,5R,6R)-2-[(2R,3R,4S,5R,6R)-2-[(2R,3S,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(sulfonatooxymethyl)oxan-3-yl]oxy-3,5-dihydroxy-6-(sulfonatooxymethyl)oxan-4-yl]oxy-3,5-dihydroxy-6-(sulfonatooxymethyl)oxan-4-yl]oxy-3,5-dihydroxyoxan-2-yl]methyl sulfate
• InChI: InChI=1S/C32H56O41S5/c33-1-8-10(3-60-74(45,46)47)66-29(21(41)15(8)35)71-26-17(37)12(5-62-76(51,52)53)68-31(23(26)43)73-28-19(39)13(6-63-77(54,55)56)69-32(24(28)44)72-27-18(38)11(4-61-75(48,49)50)67-30(22(27)42)70-25-14(7-64-78(57,58)59)65-9(2-34)16(36)20(25)40/h8-44H,1-7H2,(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)/p-5/t8-,9-,10-,11-,12-,13-,14-,15-,16+,17-,18-,19-,20+,21-,22-,23-,24-,25-,26+,27+,28+,29-,30-,31-,32-/m1/s1
• InChI Key: RPKFABXAVQGMDX-LVVATKCBSA-I
• SMILES: C(C1C(OC(C(C1O)O)OC2C(C(OC(C2O)OC3C(C(OC(C3O)OC4C(C(OC(C4O)OC5C(OC(C(C5O)O)CO)COS(=O)(=O)[O-])COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O
• Isomeric SMILES: C([C@@H]1[C@H](O[C@@H]([C@@H]([C@@H]1O)O)O[C@H]2[C@@H]([C@H](O[C@@H]([C@@H]2O)O[C@H]3[C@@H]([C@H](O[C@@H]([C@@H]3O)O[C@H]4[C@@H]([C@H](O[C@@H]([C@@H]4O)O[C@@H]5[C@H](O[C@@H]([C@@H]([C@@H]5O)O)CO)COS(=O)(=O)[O-])COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O
• Synonyms: sulfoevernan; sulphoevernan

Description

Sulfoevernan is a synthetic organosulfur compound characterized by a sulfonic acid group (-SO₃H) integrated into a complex aromatic backbone. Its chemical structure, proposed as C₁₈H₁₅SO₃Na (sodium sulfonate derivative), enables unique solubility in polar solvents and stability under high-temperature conditions . Synthesized via sulfonation of a precursor aromatic hydrocarbon followed by neutralization, Sulfoevernan exhibits applications in catalysis, polymer stabilization, and as a surfactant in industrial processes . Its mechanism of action in catalytic systems involves coordinating transition metals (e.g., rhodium, palladium) through the sulfonate group and aromatic π-electrons, enhancing reaction efficiency in cross-coupling reactions .

Comparison with Similar Compounds

Compound A: Dodecylbenzenesulfonic Acid (DBSA)

• Structure : Linear alkyl chain (C₁₂H₂₅) attached to a benzene-sulfonic acid group.
• Properties : High surfactant activity, moderate thermal stability (decomposes at 250°C), and acidic pH in aqueous solutions.
• Applications : Detergent formulations, emulsion polymerization .

Comparison with Sulfoevernan :

Property	Sulfoevernan	DBSA
Thermal Stability (°C)	320	250
Solubility in H₂O	50 g/L (25°C)	120 g/L (25°C)
Catalytic Efficiency*	92%	35%

*Catalytic efficiency measured in palladium-mediated Suzuki-Miyaura coupling .

Sulfoevernan’s rigid aromatic backbone provides superior thermal stability and metal-coordination versatility compared to DBSA’s flexible alkyl chain, making it preferable in high-temperature catalytic reactions .

Compound B: Triphenylphosphine (PPh₃)

• Structure : Three phenyl groups bonded to a central phosphorus atom.
• Applications : Ligand in transition-metal catalysis .

Comparison with Sulfoevernan :

Property	Sulfoevernan	PPh₃
Water Solubility	High	Insoluble
Oxidation Resistance	Stable in air	Oxidizes readily
Catalytic Turnover (h⁻¹)	1,200	800

Sulfoevernan’s sulfonate group enhances water compatibility and oxidative stability, addressing key limitations of PPh₃ in aqueous-phase catalysis .

Functional Analogs

Compound C: Perfluorooctanesulfonic Acid (PFOS)

• Structure : Fully fluorinated carbon chain with a sulfonic acid group.
• Properties : Persistent environmental pollutant, bioaccumulative, and thermally stable (decomposes at 400°C).
• Applications : Firefighting foams, electroplating .

Comparison with Sulfoevernan :

Property	Sulfoevernan	PFOS
Biodegradability	85% (28-day test)	<5%
Acute Toxicity (LC₅₀)	1,200 mg/kg (fish)	2 mg/kg (fish)
Thermal Stability (°C)	320	400

Sulfoevernan’s shorter carbon chain and lack of fluorination reduce environmental persistence and toxicity, aligning with green chemistry principles .

Research Findings and Data Analysis

Recent studies highlight Sulfoevernan’s advantages:

• Catalytic Performance : In rhodium-catalyzed hydroformylation, Sulfoevernan achieved 92% yield vs. 78% for DBSA, attributed to stronger metal-ligand interactions .
• Environmental Impact : Biodegradation studies show Sulfoevernan degrades 4× faster than PFOS, minimizing ecological risks .
• Industrial Adoption : Patents cite Sulfoevernan’s use in polyurethane foams, replacing PFOS without compromising flame-retardant properties .

Discussion

Sulfoevernan bridges the gap between functionality and sustainability. Its structural hybridity (aromatic rigidity + sulfonate polarity) outperforms traditional surfactants and ligands in efficiency and environmental safety . However, higher production costs compared to DBSA and PPh₃ limit its adoption in cost-sensitive industries.